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Compound of Interest

Compound Name: EPZ004777 (formic acid salt)

Cat. No.: B1162992 Get Quote

Introduction: The Critical Role of Stock Solution
Integrity in Epigenetic Research
EPZ004777 is a potent, highly selective, and cell-permeable small molecule inhibitor of the

histone methyltransferase DOT1L (Disruptor of Telomeric Silencing 1-Like), exhibiting an IC50

of approximately 0.4 nM in cell-free assays.[1] Its primary mechanism involves the specific

inhibition of H3K79 methylation, a key epigenetic mark implicated in the regulation of gene

transcription, DNA damage repair, and cell cycle progression.[2] Due to its crucial role in the

pathogenesis of mixed-lineage leukemia (MLL)-rearranged cancers, EPZ004777 has become

an indispensable tool for researchers in oncology and drug development.[3][4]

The reproducibility and validity of experimental data derived from in vitro and in vivo studies are

fundamentally dependent on the quality and stability of the inhibitor stock solution. Improper

preparation or storage can lead to precipitation, degradation, or inaccurate concentration,

resulting in misleading experimental outcomes. This guide provides a comprehensive, field-

proven protocol for the preparation and long-term storage of EPZ004777 stock solutions,

designed to ensure maximum stability and experimental consistency.

Mechanism of Action: Targeting the DOT1L-H3K79
Axis
DOT1L is the sole known enzyme responsible for mono-, di-, and tri-methylation of histone H3

at lysine 79 (H3K79). In MLL-rearranged leukemias, the MLL fusion protein aberrantly recruits
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DOT1L to chromatin, leading to hypermethylation of H3K79 at target loci and the subsequent

upregulation of leukemogenic genes like HOXA9 and MEIS1.[5] EPZ004777 functions as an S-

adenosylmethionine (SAM)-competitive inhibitor, occupying the cofactor-binding pocket of

DOT1L and thereby preventing the transfer of a methyl group to its histone substrate.[4][6] This

targeted inhibition leads to a global reduction in H3K79 methylation, suppression of oncogenic

gene expression, and selective apoptosis in MLL-rearranged cancer cells.[4][5]
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Caption: Mechanism of EPZ004777 Action.

Physicochemical Properties and Solubility Data
Accurate preparation begins with a thorough understanding of the compound's properties. The

data below has been consolidated from multiple vendor datasheets and publications to provide

a reliable reference.
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Property Value Source(s)

Molecular Formula C₂₈H₄₁N₇O₄ [7]

Molecular Weight 539.67 g/mol [1][7]

CAS Number 1338466-77-5 [1]

Appearance Crystalline solid / Powder [1][2]

Solubility in DMSO ≥ 100 mg/mL (≥ 185.29 mM) [7]

Solubility in Ethanol ≥ 26.35 mg/mL (≥ 48.83 mM) [7][8]

Solubility in Water Insoluble [7][8]

Detailed Protocol for Preparing a 10 mM Stock
Solution
This protocol describes the preparation of a 10 mM stock solution in DMSO, a common starting

concentration for most in vitro applications.

4.1. Required Materials and Equipment

EPZ004777 powder (purity ≥98%)

Anhydrous Dimethyl Sulfoxide (DMSO), ≥99.9% purity, packaged under inert gas

Calibrated analytical balance

Sterile, amber-colored polypropylene or glass vials

Sterile, low-retention micropipette tips

Calibrated micropipettes

Vortex mixer

(Optional) Bath sonicator or 37°C water bath
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4.2. Pre-Protocol Calculations

The core of accurate stock preparation lies in precise calculation. Use the following formula:

Mass (mg) = Desired Concentration (M) x Volume (L) x Molecular Weight ( g/mol ) x 1000

(mg/g)

Example for 1 mL of a 10 mM stock: Mass (mg) = 0.010 mol/L x 0.001 L x 539.67 g/mol x

1000 mg/g = 5.40 mg

4.3. Step-by-Step Reconstitution Procedure

Acclimatization: Before opening, allow the vial of EPZ004777 powder to equilibrate to room

temperature for at least 20 minutes. This critical step prevents atmospheric moisture from

condensing on the cold powder, which can compromise its stability and solubility.

Weighing: Carefully weigh out the calculated mass (e.g., 5.40 mg) of EPZ004777 powder

and transfer it into a sterile, appropriately sized amber vial.

Solvent Addition: Using a calibrated micropipette, add the calculated volume of anhydrous

DMSO (e.g., 1 mL for a 10 mM solution) to the vial containing the powder.

Dissolution: Cap the vial tightly and vortex vigorously for 1-2 minutes.

Solubility Enhancement (If Necessary): If particulates are still visible, the dissolution process

can be aided by warming the vial in a 37°C water bath for 5-10 minutes or by sonicating in a

bath sonicator for a similar duration.[8]

Visual Confirmation: Once dissolved, the solution should be clear and free of any visible

precipitate. This visual check is a crucial self-validating step.

Workflow for Stock Preparation and Storage
The following diagram outlines the logical flow from receiving the compound to its final, secure

storage.
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Caption: Standard workflow for preparing EPZ004777 stock.
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Protocol for Long-Term Storage and Handling
The long-term stability of the EPZ004777 stock solution is paramount. Following these steps

will preserve the compound's integrity for extended periods.

6.1. Aliquoting: The Key to Avoiding Degradation

Rationale: Repeated freeze-thaw cycles are a primary cause of compound degradation.

Aliquoting the stock solution into smaller, single-use volumes is the most effective strategy to

prevent this.[2]

Procedure: Immediately after preparation, dispense the stock solution into multiple sterile,

amber-colored polypropylene microcentrifuge tubes. The volume of each aliquot should

correspond to the amount typically used in a single experiment.

6.2. Storage Conditions

Temperature: For long-term storage, aliquots should be stored at -80°C.[1] While some

sources suggest storage at -20°C is viable for up to a month, storage at -80°C provides

superior stability for periods of up to one year.[1][5]

Light Protection: EPZ004777 should be protected from light.[2] Using amber vials and storing

them in a labeled freezer box provides two layers of protection.

Desiccation: For ultimate protection, especially if vials will be accessed occasionally, storing

the aliquot box with a desiccant pack can help mitigate moisture ingress.

6.3. Best Practices for Use

When an aliquot is needed, remove it from the -80°C freezer and thaw it completely at room

temperature.

Briefly centrifuge the vial to ensure all liquid is collected at the bottom before opening.

Prepare working dilutions by adding the stock solution to the appropriate cell culture medium

or assay buffer. Never add aqueous solutions directly to the DMSO stock vial.

Discard any unused portion of a thawed aliquot. Do not refreeze.
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Conclusion
The biological activity of EPZ004777 is directly tied to its chemical integrity. By adhering to the

protocols outlined in this application note—from using high-purity anhydrous solvents to

meticulous aliquoting and storage at -80°C—researchers can ensure the creation of stable,

reliable stock solutions. This foundation of quality control is essential for generating

reproducible data and advancing our understanding of DOT1L inhibition in disease.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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